Cas no 1595916-98-5 (4-ethenyl-5-methoxy-1,3-dimethyl-1H-pyrazole)

• Product Name: 4-ethenyl-5-methoxy-1,3-dimethyl-1H-pyrazole
• CAS No: 1595916-98-5
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 6585112
• PubChem ID: 116016424
• Update Time: 2025-06-22

4-ethenyl-5-methoxy-1,3-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-ethenyl-5-methoxy-1,3-dimethyl-1H-pyrazole
• SCHEMBL24885393
• 1595916-98-5
• EN300-1856231

• Inchi： 1S/C8H12N2O/c1-5-7-6(2)9-10(3)8(7)11-4/h5H,1H2,2-4H3
• InChI Key： PSMRVYXJXPXVMC-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=C)C(C)=NN1C

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 27Ų

Additional information on 4-ethenyl-5-methoxy-1,3-dimethyl-1H-pyrazole

4-ethenyl-5-methoxy-1,3-dimethyl-1H-pyrazole (CAS No. 1595916-98-5): An Overview of a Versatile Heterocyclic Compound

4-Ethenyl-5-methoxy-1,3-dimethyl-1H-pyrazole (CAS No. 1595916-98-5) is a heterocyclic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the pyrazole family, which is known for its diverse biological activities and synthetic utility.

The pyrazole ring is a five-membered heterocyclic structure containing two nitrogen atoms. The presence of the ethenyl (vinyl) group and the methoxy substituent at specific positions on the ring imparts distinct chemical and physical properties to this compound. The dimethyl groups further enhance its stability and reactivity, making it a valuable building block in organic synthesis.

Recent research has highlighted the potential of 4-ethenyl-5-methoxy-1,3-dimethyl-1H-pyrazole in the development of novel pharmaceutical agents. Studies have shown that this compound exhibits significant biological activities, including anti-inflammatory, antifungal, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound can effectively inhibit the growth of various cancer cell lines, suggesting its potential as a lead compound in cancer therapy.

In the field of agrochemicals, 4-ethenyl-5-methoxy-1,3-dimethyl-1H-pyrazole has been explored for its pesticidal properties. Research conducted at the University of California found that this compound and its derivatives exhibit strong activity against several plant pathogens, making it a promising candidate for the development of new fungicides and herbicides. The unique combination of the ethenyl, methoxy, and dimethyl groups provides a structural basis for enhanced bioactivity and selectivity.

Beyond its biological applications, 4-ethenyl-5-methoxy-1,3-dimethyl-1H-pyrazole has also shown promise in materials science. Its ability to form stable complexes with various metal ions makes it useful in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies. A study published in Chemical Communications reported the successful synthesis of MOFs using this compound as a ligand, demonstrating its versatility in materials design.

The synthetic accessibility of 4-ethenyl-5-methoxy-1,3-dimethyl-1H-pyrazole is another factor contributing to its widespread use. Several efficient synthetic routes have been developed to prepare this compound on both small and large scales. One common method involves the reaction of 4-bromoacetophenone with hydrazine hydrate to form an intermediate pyrazole derivative, which is then functionalized with the ethenyl, methoxy, and dimethyl groups through a series of well-established reactions. This synthetic flexibility allows researchers to easily modify the structure to optimize its properties for specific applications.

In conclusion, 4-ethenyl-5-methoxy-1,3-dimethyl-1H-pyrazole (CAS No. 1595916-98-5) is a versatile heterocyclic compound with a wide range of potential applications in pharmaceuticals, agrochemicals, and materials science. Its unique chemical structure and synthetic accessibility make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and uses for this compound, it is likely to play an increasingly important role in various scientific and industrial fields.